![molecular formula C13H17NO3 B1298612 2-(2-Morpholinoethoxy)benzaldehyde CAS No. 68997-45-5](/img/structure/B1298612.png)
2-(2-Morpholinoethoxy)benzaldehyde
Overview
Description
2-(2-Morpholinoethoxy)benzaldehyde, also known as MEB, is a versatile and important molecule used in a variety of scientific and industrial applications. It is a monocyclic aldehyde with a molecular formula of C9H14NO2. MEB is a colorless, crystalline solid with a melting point of 60-62°C and is soluble in water and alcohol. MEB is used in a variety of applications, including organic synthesis, catalysis, and drug discovery. The synthesis of MEB is relatively straightforward, and its unique properties make it an attractive choice for a wide range of research and industrial applications.
Scientific Research Applications
Catalysis and Reaction Engineering
Chemoselective N-heterocyclic Carbene-catalyzed Cross-benzoin Reactions : Triazolium salts derived from morpholine were found to catalyze chemoselective cross-benzoin reactions, demonstrating their potential in synthetic chemistry. This includes the use of various substituted benzaldehyde derivatives (Langdon et al., 2014).
Enzyme Catalyzed Asymmetric C–C-bond Formation : Benzaldehyde lyase, a highly enantioselective enzyme, catalyzes the formation and cleavage of (R)-benzoin derivatives. The study demonstrates its application in reaction engineering for the synthesis of various benzoin compounds (Kühl et al., 2007).
Organic Synthesis and Chemical Reactions
Reactivity of 2-Morpholinobutadienes : 2-Morpholinobutadienes show typical enamine reactions with various dienophiles, including benzaldehyde. This study explored the conformation-dependent nature of the resulting products (Barluenga et al., 1990).
Synthesis of 6-Amino-2-(dicyanomethylene)-4-phenyl-1,2-dihydropyridine-3,5-dicarbonitrile : This synthesis involves the condensation of benzaldehyde in the presence of morpholine, demonstrating the role of morpholine in facilitating complex organic syntheses (Kurskova et al., 2021).
Material Science and Catalysis
- Polymer Beads Decorated with Dendritic Systems : Polymer beads modified with heterocyclic aldehydes, including those related to morpholine, have been used as supports for A3 coupling catalysts. This application highlights the versatility of these compounds in material science and catalysis (Bukowska et al., 2020).
Analytical Chemistry
- Heterocyclic Azomethine Compounds as Analytical Reagents : The study of benzaldehyde derivatives, including those related to morpholine, as analytical reagents indicates their potential in the development of new analytical methodologies (Otomo & Kodama, 1973).
Safety and Hazards
Properties
IUPAC Name |
2-(2-morpholin-4-ylethoxy)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c15-11-12-3-1-2-4-13(12)17-10-7-14-5-8-16-9-6-14/h1-4,11H,5-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVOHRJPUWBWZCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCOC2=CC=CC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80359624 | |
Record name | 2-(2-Morpholinoethoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80359624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68997-45-5 | |
Record name | 2-(2-Morpholinoethoxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80359624 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.